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Introduction: Profile of a Key Synthetic Intermediate

5-Fluoronicotinaldehyde (CAS No. 39891-04-8), also known as 5-Fluoro-3-
pyridinecarboxaldehyde, is a heterocyclic organic compound critical to advancements in
medicinal chemistry and materials science.[1][2] Structurally, it is a pyridine ring substituted
with a fluorine atom and a reactive aldehyde functional group.[1] This unique combination
makes it a valuable intermediate in the synthesis of novel pharmaceuticals and agrochemicals,
where the fluorine substitution can enhance biological activity and lipophilicity.[1][3] Its utility in
drug development and other sensitive applications necessitates a comprehensive
understanding of its chemical properties and, most importantly, its safety profile to ensure the
protection of laboratory personnel.

This guide provides an in-depth framework for the safe handling, storage, and disposal of 5-
Fluoronicotinaldehyde, grounded in established safety protocols and material-specific data. It
is designed for researchers, chemists, and drug development professionals who handle this
compound in a laboratory setting.
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Section 1: Hazard Identification and Risk
Assessment

A thorough risk assessment is the foundation of safe laboratory practice. This begins with
understanding the inherent hazards of the material. 5-Fluoronicotinaldehyde is classified with
several hazards that demand stringent control measures.

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards of chemical products. The
classifications for 5-Fluoronicotinaldehyde are summarized below.
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Hazard Class Hazard . .
GHS Code Signal Word Pictogram
& Category Statement
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Serious Eye

o Causes serious )
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Specific Target

Organ Toxicity May cause

(Single respiratory H335 Warning

Exposure), Cat. irritation

3

Skin May cause an

Sensitization, allergic skin H317 Warning

Cat. 1 reaction

Acute Toxicity, Harmful if )
H302 Warning

Oral, Cat. 4 swallowed

Data sourced
from multiple
safety data
sheets.[4][5][6][7]

Causality of Hazards:

o The aldehyde group is inherently reactive and can interact with biological macromolecules,
contributing to irritation.

o The fluorinated pyridine ring structure can lead to skin sensitization in susceptible individuals
upon repeated contact.[4]

o As a potentially volatile or aerosolizable substance, it can irritate the mucous membranes of
the respiratory tract upon inhalation.[4]
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Physicochemical Properties

Understanding the physical properties of a compound is essential for predicting its behavior
during handling and in the event of a spill.

Property Value Source(s)
CAS Number 39891-04-8 [1][2][8]
Molecular Formula C6H4FNO [1112][8]
Molecular Weight ~125.10 g/mol [1][8]

Colorless to pale yellow liquid
Appearance , _ [11[9]
or low-melting solid

. ) 71-76 °C at 10 mmHg; 188.6
Boiling Point [2][41[8]
°C at 760 mmHg

] 67.9 °C - 104.7 °C (Closed
Flash Point [518]
Cup)

Density ~1.27 - 1.39 g/cm3 [518]

Section 2: Exposure Controls and Personal
Protection

A multi-layered approach, prioritizing engineering controls and supplemented by appropriate
Personal Protective Equipment (PPE), is mandatory to mitigate the risks associated with 5-
Fluoronicotinaldehyde.

Engineering Controls

The primary line of defense is to minimize exposure at the source.

e Chemical Fume Hood: All manipulations of 5-Fluoronicotinaldehyde, including weighing,
transferring, and preparing solutions, must be conducted within a certified chemical fume
hood.[10][11] This is critical to prevent inhalation of vapors or aerosols, addressing the H335
(May cause respiratory irritation) hazard directly.[4]
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e Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are
safely diluted and removed.[4]

o Safety Stations: An operational emergency eyewash station and safety shower must be
immediately accessible in the work area.[4]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The selection of PPE must
be based on a thorough risk assessment of the procedures being performed.[12][13]
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PPE Category

Specification and
. Source(s)
Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®,

Neoprene). These materials

are recommended for handling

halogenated organic

compounds and aldehydes. [41[10][14]
[10] Always inspect gloves for

defects before use. Double

gloving is recommended for

enhanced protection during

transfers of neat material.[10]

Eye & Face Protection

Safety glasses with side
shields or chemical splash
goggles. These must be worn
at all times to protect against
: : [4]010]
accidental splashes, directly
mitigating the H319 (Causes
serious eye irritation) hazard.

[4110]

Skin & Body Protection

Flame-resistant laboratory

coat, fully buttoned. This

protects the skin on the arms

and torso from drips and

splashes. For larger-scale

operations or when there is a Lol
significant risk of splashing, a
chemical-resistant apron

should be worn over the lab

coat.[10][14]

Section 3: Standard Operating Procedures for Safe

Handling
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Adherence to validated protocols is essential for ensuring safety and experimental
reproducibility. The following procedure details the steps for a common laboratory task
involving 5-Fluoronicotinaldehyde.

Protocol: Weighing and Dispensing

This protocol is designed to prevent contamination and personnel exposure during the
weighing of 5-Fluoronicotinaldehyde.

Step-by-Step Methodology:

o Preparation: 1.1. Review Safety Information: Thoroughly review this guide and the
manufacturer's Safety Data Sheet (SDS) before starting.[10] 1.2. Prepare Workspace:
Ensure the fume hood is operational and the sash is at the appropriate height. Cover the
work surface with disposable absorbent bench paper.[10] 1.3. Assemble Equipment: Gather
all necessary items (spatula, weigh paper or tared vial, secondary container, solvent) and
place them inside the fume hood. 1.4. Don PPE: Put on all required PPE as specified in
Section 2.2.

Chemical Handling (Inside Fume Hood): 2.1. Equilibrate Compound: Allow the sealed
container of 5-Fluoronicotinaldehyde to reach ambient temperature before opening to
prevent condensation of atmospheric moisture. 2.2. Weighing: Carefully and slowly transfer
the desired amount of the compound onto weigh paper or directly into a tared container. The
key is to avoid creating dust (if solid) or splashing (if liquid).[10] 2.3. Solution Preparation: If
making a solution, add the weighed compound to the solvent in the reaction vessel. Cap the
vessel and mix gently. 2.4. Seal Primary Container: Securely close the main container of 5-
Fluoronicotinaldehyde. If the manufacturer recommends it, purge the headspace with an
inert gas like argon before sealing.[4]

Cleanup and Disposal: 3.1. Decontamination: Wipe down the spatula and any affected
surfaces within the fume hood with an appropriate solvent. Dispose of the contaminated
wipes and weigh paper as hazardous waste.[4] 3.2. Doff PPE: Remove PPE in the correct
order (gloves first), avoiding contact with the outside of contaminated items. 3.3. Personal
Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[4][5]

Visualization: Safe Weighing Workflow
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The following diagram illustrates the critical steps and decision points in the safe weighing

protocol.
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\
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Caption: A stepwise workflow for the safe weighing of 5-Fluoronicotinaldehyde.

Section 4: Storage and Chemical Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
reactions.

» Storage Conditions: Store in a cool, dry, well-ventilated area, away from direct sunlight and
sources of ignition.[4][15] A recommended storage temperature is between 2-8 °C.[9] The
storage area should be secured and accessible only to authorized personnel.[4][5]

o Container Integrity: Keep the container tightly closed to prevent exposure to moisture and air.
[4][15] Polyethylene or polypropylene containers are suitable.[4] It is often recommended to
store reactive intermediates like this under an inert atmosphere (e.g., argon or nitrogen) to
prevent degradation.[4][15]

o Chemical Incompatibility: Segregate 5-Fluoronicotinaldehyde from incompatible materials.
The primary incompatibility risk is with:

o Strong Oxidizing Agents: Can cause vigorous or explosive reactions.[11]

o Strong Bases/Alkalies: Can potentially catalyze decomposition or polymerization
reactions.[15]

Section 5: Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental release or exposure. All
personnel must be familiar with these procedures.

Spill Response

The response to a spill depends on its scale and location.

© 2026 BenchChem. All rights reserved. 9/15 Tech Support


https://www.benchchem.com/product/b1315728/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-safe-handling-of-5-fluoronicotinaldehyde
https://www.benchchem.com/product/b1315728/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-5-fluoronicotinaldehyde
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7037_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.xixisys.com/substances/39891-04-8
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://www.benchchem.com/product/b1315728/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-5-fluoronicotinaldehyde
https://www.chemsrc.com/en/cas/39891-04-8_29522.html
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Assess Spill:
Is it small, contained,
and manageable by lab staff?

Glert others in the immediate area) (EVACUATE the area immediately)
Absorb with inert material Alert supervisor and
(vermiculite, sand). emergency services (EHS).
Collect waste in a sealed,
. Prevent entry to the area.
labeled container.
Gecontaminate the area) Grovide details to responders)

Click to download full resolution via product page

Caption: Decision tree for responding to a 5-Fluoronicotinaldehyde spill.

¢ Minor Spill (Contained within a fume hood):
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Ensure PPE is worn.

[e]

o

Contain and absorb the spill with an inert material like vermiculite, sand, or earth.[4]

[¢]

Carefully collect the absorbed material and any contaminated debris into a suitable,
labeled container for hazardous waste disposal.[4]

[¢]

Wipe the area with a suitable solvent and decontaminate all equipment before reuse.[4]

e Major Spill (Outside of a fume hood or large volume):
o Evacuate all personnel from the immediate area and move upwind.[4]

o Alert the institutional Emergency Response Team or EHS and inform them of the
material's identity and location.[4]

o Prevent entry into the contaminated area.

o Only personnel trained and equipped for hazardous material cleanup should address the
spill.[4]

First Aid Measures

In the event of personnel exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide
oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove all
contaminated clothing. Flush
the affected skin with copious
amounts of soap and water for
at least 15 minutes. Seek
medical attention if irritation or

a rash develops.

[4105][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[4105][10]

Ingestion

Do NOT induce vomiting.
Rinse mouth thoroughly with
water. Never give anything by
mouth to an unconscious
person. Seek immediate

medical attention.

[110]

Section 6: Waste Disposal

All waste streams containing 5-Fluoronicotinaldehyde, including neat material, contaminated

solutions, and solid labware (e.g., gloves, wipes, pipette tips), must be treated as hazardous

waste.

o Waste Collection: Collect waste in sturdy, leak-proof, and chemically compatible containers

that are clearly labeled as hazardous waste.[16] The label must include the full chemical
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name, "5-Fluoronicotinaldehyde," and an approximate concentration.[16]

e Segregation: Do not mix 5-Fluoronicotinaldehyde waste with incompatible waste streams
(e.g., strong oxidizers).[16]

o Disposal: Disposal must be conducted through the institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.[4][17] Never dispose
of this chemical down the drain or in the regular trash.[16] Decontaminate empty containers
before disposal; however, they should still be treated as hazardous waste unless thoroughly
cleaned according to an approved procedure.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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